Cas no 2229593-92-2 (2-amino-3-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol
• CAS No: 2229593-92-2
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6255762
• PubChem ID: 165751778
• Update Time: 2025-05-24

2-amino-3-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol
• EN300-1908272
• 2229593-92-2

• Inchi： 1S/C11H16BrNO/c1-8-3-4-10(12)9(5-8)6-11(2,13)7-14/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： LJTNRHFNGXSYEY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1CC(C)(CO)N

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol

Compound CAS No. 2229593-92-2: 2-Amino-3-(2-Bromo-5-Methylphenyl)-2-Methylpropan-1-Ol

Compound CAS No. 2229593-92- is a unique organic compound with the IUPAC name 1-(tert-butylamino)-4-bromoacetophenone. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its intriguing structure and potential applications in drug discovery. The molecule consists of a brominated aromatic ring, a tertiary butyl amino group, and a ketone functional group, making it a versatile building block for various chemical transformations.

The synthesis of 1-(tert-butylamino)-4-bromoacetophenone typically involves multi-step processes, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored green chemistry approaches to minimize environmental impact during the manufacturing process.

1-(tert-butylamino)-4-bromoacetophenone exhibits interesting physical and chemical properties. Its molecular weight is approximately 306.3 g/mol, with a melting point around 140°C and a boiling point of about 380°C under standard conditions. The compound is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various applications in organic synthesis and medicinal chemistry.

In terms of biological activity, recent studies have highlighted the potential of 1-(tert-butylamino)-4-bromoacetophenone as a lead compound for anti-inflammatory and anticancer drug development. Preclinical trials have demonstrated its ability to inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has shown cytotoxic effects against several cancer cell lines, suggesting its potential role in targeted therapy.

The versatility of CAS No. 2229593-9 lies in its ability to undergo various chemical modifications. For instance, the bromine atom can be substituted with other halogens or functional groups to generate derivatives with enhanced bioavailability or selectivity. Moreover, the tertiary butyl amino group can be modified to introduce different pharmacophores, expanding the scope of its therapeutic applications.

Recent research has also focused on the use of 1-(tert-butylamino)-4-bromoacetophenone as an intermediate in the synthesis of complex molecules with intricate architectures. By employing advanced coupling reactions and stereocontrol techniques, chemists have successfully constructed enantiomerically pure derivatives with improved pharmacokinetic profiles.

In conclusion, CAS No. 22, or 1-(tert-butylamino)-4-bromoacetophenone, represents a valuable compound in modern organic chemistry with promising applications in drug discovery and development. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future research endeavors.